Cas no 1261955-66-1 (2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid)

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]nicotinic acid is a heterocyclic compound featuring a nicotinic acid core substituted with a chloro group and a methoxycarbonyl-functionalized thiophene moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both carboxylic acid and ester functionalities allows for further derivatization, enabling precise modifications for target-specific applications. Its well-defined reactivity profile makes it valuable in cross-coupling reactions and heterocycle synthesis. The compound’s stability under standard conditions ensures consistent performance in laboratory settings. Its structural features are advantageous for developing biologically active molecules, particularly in kinase inhibitor and antimicrobial agent research.
2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid structure
1261955-66-1 structure
Product Name:2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid
CAS No:1261955-66-1
MF:C12H8ClNO4S
MW:297.714221000671
MDL:MFCD18317958
CID:2765880
PubChem ID:53223880
Update Time:2025-05-28

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]pyridine-3-carboxylic acid
    • 2-CHLORO-5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]NICOTINIC ACID
    • DTXSID20687913
    • 1261955-66-1
    • 2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%
    • MFCD18317958
    • 2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid
    • MDL： MFCD18317958
    • Inchi： 1S/C12H8ClNO4S/c1-18-12(17)9-3-7(5-19-9)6-2-8(11(15)16)10(13)14-4-6/h2-5H,1H3,(H,15,16)
    • InChI Key： OBXRDUZBDNUUBB-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CSC(C(=O)OC)=C1

Computed Properties

  • Exact Mass: 296.9862566Da
  • Monoisotopic Mass: 296.9862566Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 105Ų

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB324728-5 g
2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%; .
 1261955-66-1 95%
5g
 €1159.00 2023-04-26
abcr
AB324728-5g
2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]nicotinic acid, 95%; .
 1261955-66-1 95%
5g
 €1159.00 2025-03-19

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid Related Literature

1261955-66-1 (2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-YL]nicotinic acid) Related Products

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